Cas no 120161-08-2 (3-(1H-benzimidazol-2-ylamino)propan-1-ol)

• Product Name: 3-(1H-benzimidazol-2-ylamino)propan-1-ol
• CAS No: 120161-08-2
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 105096
• PubChem ID: 2003325
• Update Time: 2025-04-18

3-(1H-benzimidazol-2-ylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(1H-benzimidazol-2-ylamino)-
• 1-Propanol,3-(1H-benzimidazol-2-ylamino)-(9CI)
• 3-(1H-benzimidazol-2-ylamino)-1-propanol
• 3-(1H-benzimidazol-2-ylamino)propan-1-ol
• DTXSID401275185
• CS-0207062
• SCHEMBL8492186
• 120161-08-2
• AB00089474-01
• SR-01000439441
• Cambridge id 5565677
• CVFJELUAPZTLRC-UHFFFAOYSA-N
• 3-[(1H-1,3-benzodiazol-2-yl)amino]propan-1-ol
• AE-848/00211010
• 3-((1H-benzo[d]imidazol-2-yl)amino)propan-1-ol
• 2-(3-Hydroxypropylamino)benzimidazole
• SR-01000439441-1
• 3-(1H-Benzoimidazol-2-ylamino)-propan-1-ol
• BS-26456
• BB 0219645
• AKOS002659311

• Inchi： 1S/C10H13N3O/c14-7-3-6-11-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5,14H,3,6-7H2,(H2,11,12,13)
• InChI Key： CVFJELUAPZTLRC-UHFFFAOYSA-N
• SMILES： OCCCNC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 191.106
• Monoisotopic Mass: 191.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 64.17000
• LogP: 0.77910